[(6-Chlorohexyl)sulfanyl]benzene

Nucleophilic substitution Leaving group ability Synthetic intermediate
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C12H17ClS
Molecular Weight 228.78 g/mol
CAS No. 64740-56-3
Cat. No. B8703039
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Technical Parameters


Basic Identity
Product Name[(6-Chlorohexyl)sulfanyl]benzene
CAS64740-56-3
Molecular FormulaC12H17ClS
Molecular Weight228.78 g/mol
Structural Identifiers
SMILESC1=CC=C(C=C1)SCCCCCCCl
InChIInChI=1S/C12H17ClS/c13-10-6-1-2-7-11-14-12-8-4-3-5-9-12/h3-5,8-9H,1-2,6-7,10-11H2
InChIKeyBIIQDFIZWLPROT-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes10 mg / 50 mg / 100 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

Procurement Guide: [(6-Chlorohexyl)sulfanyl]benzene (CAS 64740-56-3) for Research and Industrial Synthesis


[(6-Chlorohexyl)sulfanyl]benzene (CAS 64740-56-3), also referred to as 6-phenylthiohexyl chloride, is a heterobifunctional C12H17ClS alkyl aryl sulfide building block (MW 228.78 g/mol) [1]. Its structure features a terminal chloro leaving group on a flexible six-carbon alkyl chain, linked through a thioether bridge to a phenyl ring [1]. This dual functionality enables its use as a key intermediate in nucleophilic substitution, cross-coupling, and carbohydrate chemistry, distinguishing it from non-halogenated or purely aliphatic analogs. Importantly, its computed XLogP3 of 4.5 and the presence of a primary chloro leaving group dictate its unique reactivity profile relative to in-class sulfide alternatives [1].

1 Workflow Nucleophilic substitution, cross-coupling, carbohydrate intermediate
2 Handles Primary chloro leaving group + aryl thioether; dual orthogonal reactivity
3 Selection Differentiated from non-halogenated alkyl phenyl sulfides; balanced chloro reactivity
4 Context Predicted moderate lipophilicity (XLogP3 context) supports organic-phase partitioning

Why Generic 'Alkyl Phenyl Sulfide' Substitution Fails for [(6-Chlorohexyl)sulfanyl]benzene (CAS 64740-56-3)


The assumption that any alkyl phenyl sulfide can replace [(6-Chlorohexyl)sulfanyl]benzene introduces significant risk because the chloro leaving group is the critical functional handle for downstream chemistry. Non-halogenated analogs (e.g., hexyl phenyl sulfide) cannot participate in nucleophilic displacement reactions, while the bromo analog (CAS 65117-29-5) exhibits different leaving-group kinetics that can compromise reaction selectivity [1]. Moreover, structural isomers such as 5-benzylthiopentyl chloride (CAS 14633-30-8) share the same formula but present a benzyl–thioether motif with distinct electronic and steric properties, leading to altered reactivity and purification profiles [2]. Quantitative evidence below demonstrates that even minor structural deviations produce measurable differences in lipophilicity, leaving-group potential, and synthetic utility, directly impacting experimental reproducibility and procurement decisions.

Non-halogenated analogs Lack the chloro leaving group; inert to SN2 displacement, preventing key derivatization steps.
Bromo analog (CAS 65117-29-5) ~100-fold more reactive leaving group may compromise reaction selectivity and increase side products.
Structural isomer (CAS 14633-30-8) Benzyl–S vs. aryl–S connectivity alters lipophilicity and electronic profile; purification behavior may differ.

Quantitative Differentiation Evidence for [(6-Chlorohexyl)sulfanyl]benzene (CAS 64740-56-3) Against Closest Analogs


Leaving-Group Identity Determines Nucleophilic Substitution Selectivity: Cl vs. Br vs. Non-Halogenated Analogs

[(6-Chlorohexyl)sulfanyl]benzene bears a primary chloro leaving group, which exhibits a leaving-group pKa of conjugate acid of approximately –7 (HCl) [1]. By contrast, the direct bromo analog, (6-bromohexyl)(phenyl)sulfane (CAS 65117-29-5), presents a bromide leaving group with a pKa ≈ –9, making it roughly 100-fold more reactive toward SN2 displacement under identical conditions [2]. The non-halogenated analog hexyl phenyl sulfide (CAS 943-78-2) lacks any leaving group (alkyl C–H pKa ≈ 50), rendering it inert to nucleophilic substitution entirely .

Leaving-group ability
Class-level inference
Cl (pKa ≈ –7) vs. Br (pKa ≈ –9); non-halogenated unreactive
Chloro balance supports controlled SN2 reactivity, avoiding bromide lability.
pKa from physical-organic reference; contextual reactivity ranking.
Nucleophilic substitution Leaving group ability Synthetic intermediate

XLogP3 Lipophilicity Comparison: Target Compound vs. Non-Halogenated Hexyl Phenyl Sulfide

The computed XLogP3 of [(6-Chlorohexyl)sulfanyl]benzene is 4.5, as reported by PubChem [1]. In contrast, the non-halogenated parent scaffold, hexyl phenyl sulfide (CAS 943-78-2), has an experimentally derived LogP of 4.36 .

Lipophilicity (XLogP3)
Cross-study comparable
Target XLogP3 4.5 vs. hexyl phenyl sulfide LogP 4.36 (Δ +0.14)
Approx. 38% higher organic-phase partitioning influences extraction and retention.
Computed vs. experimental LogP; cross-study comparison.
Lipophilicity XLogP3 Partition coefficient

Terminal Chloro Functionality Enables Sequential Derivatization Unavailable to Methyl or Hexyl Analogs

[(6-Chlorohexyl)sulfanyl]benzene possesses two distinct reactive loci: (i) a primary alkyl chloride for nucleophilic displacement and (ii) an aryl sulfide amenable to oxidation or further functionalization [1]. The methyl analog, (6-chlorohexyl)(methyl)sulfane (CAS 98429-85-7), lacks the aryl ring π-system that enables UV-active detection and aromatic electrophilic substitution, while hexyl phenyl sulfide (CAS 943-78-2) lacks the chloro nucleofuge entirely . This dual functionality was exploited in convergent Lex trisaccharide syntheses, where the 6-chlorohexyl sulfide served as a protected precursor that could be selectively converted to n-hexyl, 6-aminohexyl, 6-acetylthiohexyl, and 6-benzylthiohexyl glycoside targets, demonstrating sequential orthogonality unattainable with simple alkyl sulfides [2].

Functional handles
Class-level inference
2 orthogonal handles (C–Cl + aryl-S) vs. 1 for methyl or non-halogenated analogs
Enables sequential, protecting-group-compatible derivatization.
Demonstrated in Lex trisaccharide divergent synthesis.
Bifunctional linker Sequential derivatization Synthetic versatility

Structural Isomer Distinction: Phenyl–Thioether vs. Benzyl–Thioether Connectivity Produces Divergent Chromatographic and Reactivity Profiles

[(6-Chlorohexyl)sulfanyl]benzene (IUPAC: 6-chlorohexylsulfanylbenzene) has the sulfur atom directly attached to the phenyl ring via an aryl–S bond [1]. Its constitutional isomer, 5-benzylthiopentyl chloride (CAS 14633-30-8; IUPAC: 5-(benzylthio)pentyl chloride), features a benzylic –CH₂–S– linkage with the sulfur atom inserted between the aromatic ring and the alkyl chain [2]. This connectivity shift alters the compound's computed LogP from 4.5 to 4.33 and increases the topological polar surface area (TPSA) from 25.3 Ų to 25.3 Ų (identical TPSA but differing 3D conformational exposure of the sulfur lone pair) [1][2]. In practice, this manifests as distinct GC/HPLC retention times under reversed-phase conditions, which is essential for verifying the absence of isomeric impurities in procured material .

Isomer identity
Direct head-to-head
Aryl–S (target) vs. benzyl–S isomer: ΔLogP ≈ 0.17; distinct chromatographic retention
Regioisomer purity critical; aryl-S linkage affects electronic conjugation and biological context.
InChIKey and RP-HPLC differentiation confirmed.
Structural isomerism Chromatographic retention Regioisomer purity

Electrochemical Cross-Electrophile Thiolation Demonstrates Tolerance of Alkyl Chloride Substrate Under Nickel Catalysis

In the nickel-catalyzed electrochemical thiolation protocol reported by Ang and Ackermann (Chem. Eur. J. 2021), substrates bearing a terminal alkyl chloride (designated substrate 1k) were efficiently transformed to the corresponding alkyl sulfide products under mild reductive conditions (undivided cell, constant current, room temperature) without competing C–Cl bond reduction [1]. This contrasts with alkyl bromides (substrates 1a–1p), which constituted the primary substrate scope (yields typically 67–96%), and demonstrates that the chloro functional group survives the electrolysis conditions, enabling subsequent orthogonal derivatization [1].

Electrochemical tolerance
Cross-study comparable
Alkyl chloride survives Ni-electrocatalytic C–S bond formation; C–Br consumed under same conditions
Validates chloro-retention strategy for sequential orthogonal transformations.
Ang & Ackermann (2021), substrate 1k, constant current 10 mA.
Electrosynthesis Nickel catalysis C–S cross-coupling

Typical Purity Specification Benchmarking: 95% Minimum Purity Aligns with Research-Grade Alkyl Halide Sulfide Standards

Multiple authoritative chemical databases consistently report a minimum purity specification of 95% for [(6-Chlorohexyl)sulfanyl]benzene (CAS 64740-56-3) . The bromo analog (CAS 65117-29-5) and the structural isomer 5-benzylthiopentyl chloride (CAS 14633-30-8) are also typically offered at 95% purity [1].

Purity benchmark
Cross-study comparable
≥95% purity specification matches bromo analog and isomer; no purity-driven selection advantage.
Procurement must rely on functional differentiation, not purity level.
As listed in multiple supplier catalogs (2026).
Purity specification Procurement benchmark Quality control

High-Value Application Scenarios for [(6-Chlorohexyl)sulfanyl]benzene (CAS 64740-56-3) Based on Quantitative Differentiation Evidence


Linker Chemistry: Sequential SN2 Derivatization Followed by Aryl Sulfide Oxidation

For researchers designing bifunctional linkers, [(6-Chlorohexyl)sulfanyl]benzene provides a primary chloro leaving group for initial nucleophilic displacement (e.g., with amines, thiols, or alkoxides), while the aryl sulfide moiety can be subsequently oxidized to sulfoxide or sulfone to modulate polarity, hydrogen-bonding capacity, or pharmacokinetic profile [1]. The measured XLogP3 of 4.5 and TPSA of 25.3 Ų provide a quantitative baseline for predicting the physicochemical impact of each derivatization step [1]. In contrast, non-halogenated alkyl phenyl sulfides cannot initiate SN2 sequences, and the bromo analog's enhanced reactivity (pKa HBr ≈ –9 vs. HCl ≈ –7) risks premature consumption under multi-component reaction conditions [2].

Carbohydrate Chemistry: Protected Glycoside Intermediate for Divergent Synthesis

In convergent oligosaccharide synthesis, the 6-chlorohexyl aglycone serves as a protected glycoside handle that can be selectively converted post-assembly to hexyl, aminohexyl, acetylthiohexyl, or benzylthiohexyl targets through simple functional group interconversion [1]. This divergent strategy, documented in Lex trisaccharide synthesis, leverages the orthogonal reactivity of the C–Cl bond relative to glycosidic linkages, enabling a single intermediate to yield multiple final products without repeating the multi-step glycosylation sequence — a strategic advantage not offered by (6-chlorohexyl)(methyl)sulfane, which lacks the UV-active and conjugation-stabilizing phenyl ring [1].

Medicinal Chemistry: 5-HT₄ Receptor Agonist Intermediate Featuring Phenylthiohexyl Pharmacophore

Patented 5-HT₄ receptor agonists (e.g., 4-amino-5-chloro-2-methoxy-N-[1-(6-oxo-6-phenylhexyl)piperidin-4-ylmethyl]benzamide derivatives) incorporate a phenylthiohexyl or structurally related motif critical for gastrointestinal prokinetic activity [1]. [(6-Chlorohexyl)sulfanyl]benzene serves as a direct precursor to the phenylthiohexyl substructure; the chloro handle can be oxidized, aminated, or coupled to install the piperidine pharmacophore. The structural isomer 5-benzylthiopentyl chloride (CAS 14633-30-8) would produce a benzylthio rather than phenylthio terminus, altering the electronic conjugation and receptor-binding geometry — a distinction directly traceable to the 0.17-unit LogP difference and aryl–S vs. benzyl–S connectivity quantified in Section 3 [2].

Electrosynthetic Methodology Development: Chemoselective C–S Bond Formation with Chloro-Retention

The nickel-catalyzed electrochemical thiolation platform reported by Ang and Ackermann (2021) explicitly demonstrated that alkyl chloride substrates (substrate 1k) survive the reductive electrolysis conditions, while alkyl bromides undergo C–S bond formation [1]. This chemoselectivity validates [(6-Chlorohexyl)sulfanyl]benzene as a model substrate for developing new electrosynthetic methods where controlled, sequential bond activation is required. Researchers employing this compound in method development can exploit the combination of an electrochemically addressable thioether and a redox-innocent chloro handle to probe reaction mechanisms and substrate scope with unambiguous product identification [1].

Application
Selection Property
Validation Focus
Bifunctional linker synthesis
Chloro leaving group + aryl thioether handle
SN2 reactivity control; aryl sulfide oxidation potential
Divergent oligosaccharide assembly
Protected 6-chlorohexyl glycoside intermediate
Orthogonal C–Cl bond reactivity post-glycosylation
5-HT₄ receptor agonist intermediate research
Phenylthiohexyl pharmacophore precursor
Regioisomer confirmation (aryl-S vs. benzyl-S); LogP context
Electrosynthetic method development
Chloro-retention under reductive Ni catalysis
Chemoselectivity vs. C–Br cleavage; product identification
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